Cas no 1048914-02-8 (3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine)

• Product Name: 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine
• CAS No: 1048914-02-8
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD11100244
• CID: 97879
• PubChem ID: 30772124
• Update Time: 2025-06-11

3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-5-(trifluoromethyl)pyridin-2-amine
• 2-Pyridinamine,3-ethynyl-5-(trifluoromethyl)-
• 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine
• ethynyltrifluoromethylpyridinylamine
• 2-Amino-3-ethynyl-5-(trifluoromethyl)pyridine
• 1048914-02-8
• CS-0325368
• GC-0749
• MFCD11100244
• AKOS005072522
• J-512444
• YRB91402
• EN300-8087734
• DTXSID50652735
• FT-0645709
• G55167

• MDL： MFCD11100244
• Inchi： 1S/C8H5F3N2/c1-2-5-3-6(8(9,10)11)4-13-7(5)12/h1,3-4H,(H2,12,13)
• InChI Key： AOXNOOYKQDKKFU-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C(F)(F)F)C=C1C#C

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.36
• Melting Point: 105-106°
• Boiling Point: 244.8 °C at 760 mmHg
• Flash Point: 101.9 °C
• PSA: 38.91000
• LogP: 2.24510

3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine

Introduction to 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine (CAS No. 1048914-02-8)

3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1048914-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, characterized by its unique structural features that include an ethynyl group at the 3-position and a trifluoromethyl group at the 5-position, alongside an amine functional group at the 2-position. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

The ethynyl substituent in 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine introduces a highly reactive site for further functionalization, enabling the synthesis of more complex molecules. This reactivity is particularly valuable in drug design, where such groups can be used to form covalent bonds with biological targets, enhancing drug binding affinity and selectivity. Additionally, the trifluoromethyl group is known for its ability to modulate metabolic stability and lipophilicity, which are critical factors in determining a drug's pharmacokinetic profile. The presence of this group can improve the compound's bioavailability and prolong its duration of action, making it a desirable feature in medicinal chemistry.

In recent years, pyridine derivatives have been extensively studied for their diverse biological activities. The amine functional group in 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine serves as a hydrogen bond acceptor and can interact with various biological targets, including enzymes and receptors. This interaction is pivotal for modulating physiological processes and has been exploited in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The combination of these structural elements makes 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine and biological targets. These studies have revealed that the compound can bind to specific proteins involved in disease pathways, suggesting potential therapeutic applications. For instance, research has indicated that pyridine derivatives with similar structural motifs may interfere with kinases and other enzymes implicated in cancer progression. The unique electronic properties of the ethynyl and trifluoromethyl groups contribute to favorable interactions with these targets, enhancing binding affinity and selectivity.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs), which are often difficult to modulate with traditional drugs. 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine exhibits characteristics that make it well-suited for this purpose. Its rigid pyridine core provides structural stability, while the functional groups allow for precise tuning of binding properties. This balance has led to interest in using such compounds as scaffolds for designing PPI inhibitors. Preliminary studies have shown that derivatives of 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine can disrupt aberrant protein interactions in disease models, offering a new avenue for therapeutic intervention.

In addition to its potential as an inhibitor, 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine has been explored as a precursor for more complex molecules through cross-coupling reactions. The presence of the ethynyl group makes it amenable to Sonogashira coupling reactions, which are widely used in pharmaceutical synthesis to construct carbon-carbon bonds. Such reactions enable the introduction of additional functional groups at specific positions on the pyridine ring, expanding the chemical space available for drug discovery. Researchers have leveraged these reactions to create novel analogs with enhanced biological activity or improved pharmacokinetic properties.

The synthesis of 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation of the pyridine ring followed by nucleophilic substitution with ethinylation reagents. The introduction of the trifluoromethyl group typically occurs via electrophilic aromatic substitution or metal-catalyzed coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications. Advances in green chemistry have also influenced these synthetic routes, promoting methodologies that minimize waste and hazardous byproducts.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine will play an increasingly important role in drug development. Their unique structural features offer opportunities for designing molecules with tailored properties that address unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications. By leveraging computational tools, synthetic chemistry expertise, and biological assays, scientists can accelerate the discovery process and bring new treatments to patients more efficiently.

The future directions for research on 3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine include exploring its potential in combination therapies and investigating its mechanisms of action in greater detail. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or overcome resistance mechanisms. Pyridine derivatives have shown promise in this context due to their ability to modulate multiple pathways simultaneously. Understanding how these compounds interact with biological systems at a molecular level will provide insights into their therapeutic potential and help guide future drug design efforts.

In conclusion,3-Ethynyl-5-(trifluoromethyl)-2-pyridinylamine (CAS No. 1048914-02-8) is a versatile compound with significant potential in pharmaceutical research and development。 Its unique structural features make it suitable for designing small-molecule inhibitors targeting various disease-related pathways。 As research progresses，this compound will continue to be a valuable tool for developing innovative therapeutics that address complex medical challenges。 The collaborative efforts of chemists，biologists，and clinicians will be crucial in realizing its full potential，leading to advancements that improve patient outcomes worldwide。